Cas no 1206475-65-1 (3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid
• CAS No: 1206475-65-1
• MF: C₁₃H₂₄N₂O₆
• MW: 304.339464187622
• CID: 6063814
• PubChem ID: 86637993
• Update Time: 2025-05-19

3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid
• β-Alanine, N-(2-carboxyethyl)-N-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-
• SCHEMBL3617075
• EN300-12461518
• 1206475-65-1
• XYDJWBYXTOWYBL-UHFFFAOYSA-N
• 3,3'-(2-(t-butoxycarbonylamino)ethylazanediyl)dipropanoic acid
• 3-[(2-{[(tert-butoxy)carbonyl]amino}ethyl)(2-carboxyethyl)amino]propanoic acid
• 3,3'-(2-(tert-butoxycarbonylamino)ethylazanediyl)dipropanoic acid

• Inchi： 1S/C13H24N2O6/c1-13(2,3)21-12(20)14-6-9-15(7-4-10(16)17)8-5-11(18)19/h4-9H2,1-3H3,(H,14,20)(H,16,17)(H,18,19)
• InChI Key： XYDJWBYXTOWYBL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCN(CCC(O)=O)CCNC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 304.16343649g/mol
• Monoisotopic Mass: 304.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 506.4±45.0 °C(Predicted)
• pka: 3.30±0.14(Predicted)

Additional information on 3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid (CAS No. 1206475-65-1)

3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1206475-65-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a complex structure with multiple functional groups, exhibits potential applications in drug development, particularly in the synthesis of bioactive molecules and peptidomimetics. Its unique chemical architecture, incorporating both amino and carboxylic acid functionalities, alongside protective groups such as the tert-butoxy carbonyl (Boc) moiety, makes it a versatile intermediate in medicinal chemistry.

The Boc group in the molecular structure serves as an effective protecting group for amines, ensuring stability during synthetic processes while allowing for selective deprotection under controlled conditions. This characteristic is particularly valuable in multi-step syntheses where orthogonal functional group manipulations are required. The presence of two distinct amine functionalities—(2-carboxyethyl)amino and (tert-butoxy)carbonylamino—provides additional reactivity, enabling further derivatization into more complex pharmacophores. Such structural features are highly sought after in the design of novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved pharmacokinetic properties. The compound 3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid can serve as a key building block in constructing such mimetics. Its flexible backbone and multiple reactive sites allow for the introduction of various substituents, enabling the creation of molecules with tailored binding affinities and selectivity. This adaptability makes it particularly useful in the design of inhibitors targeting enzyme active sites or receptor binding pockets.

Moreover, the compound's dual carboxylic acid functionalities offer opportunities for conjugation with other biomolecules, such as nucleotides or carbohydrates, expanding its utility in biopharmaceutical applications. Such modifications are crucial for developing prodrugs or targeted drug delivery systems, where precise molecular engineering is essential for optimizing therapeutic efficacy and minimizing side effects.

Recent advancements in computational chemistry have further highlighted the potential of 3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated its ability to interact with specific protein targets through hydrogen bonding networks and hydrophobic interactions. These insights have guided the rational design of analogs with enhanced binding affinity and improved pharmacological profiles. For instance, virtual screening approaches have identified derivatives of this compound that exhibit promising activity against enzymes involved in inflammatory pathways, suggesting its relevance in addressing chronic diseases.

The synthesis of 3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid involves a series of well-established organic reactions, including amide bond formation, nucleophilic substitution, and protecting group chemistry. The use of high-purity starting materials and optimized reaction conditions is critical to achieving the desired product with minimal impurities. Advances in synthetic methodologies, such as flow chemistry and microwave-assisted reactions, have improved efficiency and scalability in producing this compound for research purposes.

In clinical research, derivatives of this compound have been explored as potential candidates for treating neurological disorders. Studies suggest that modifications to its core structure can modulate neurotransmitter release or receptor activity, offering new avenues for therapeutic intervention. Additionally, its role as a precursor in peptide synthesis has implications for vaccine development and immunotherapy, where precise control over molecular architecture is essential for eliciting an immune response without adverse effects.

The growing body of literature on 3-(2-{(tert-butoxy)carbonylamino}ethyl)(2-carboxyethyl)aminopropanoic acid underscores its significance as a versatile intermediate in synthetic chemistry and drug discovery. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an increasingly important role in advancing biomedical science. Its unique structural features and functional versatility make it a valuable asset for chemists and biologists working at the intersection of chemistry and medicine.